4-(4-Fluorophenyl)-2-methyl-4-oxobutanoic acid
Overview
Description
4-(4-Fluorophenyl)-2-methyl-4-oxobutanoic acid is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 403028. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analogs and Derivatives
Synthesis and Anti-inflammatory Activity : Analogs of 4-(2',4'-difluorobiphenyl-4-yl)-2-methyl-4-oxobutanoic acid, a compound related to 4-(4-Fluorophenyl)-2-methyl-4-oxobutanoic acid, were synthesized and evaluated for anti-inflammatory activity. However, these analogs did not reach the activity level of the standard compound (Kuchař et al., 1995).
Structural Studies : Research on 4-(3-Fluoro-4-methylanilino)-2-methylidene-4-oxobutanoic acid, a compound structurally similar to this compound, detailed its crystallization and molecular structure (Nayak et al., 2013).
Molecular Docking and Vibrational Studies : A comparative study was conducted on derivatives of 4-oxobutanoic acid, focusing on molecular docking, vibrational, structural, and electronic studies. These studies provide insights into the reactivity and potential applications of such compounds (Vanasundari et al., 2018).
Biomedical Research
ELISA Development for Pesticide Analysis : Fenthion haptens structurally related to this compound were developed for use in ELISA assays, demonstrating the compound's potential in analytical chemistry, particularly in detecting pesticide residues (Zhang et al., 2008).
Fluorescent Probe for β-Amyloid : A derivative of 4-oxobutanoic acid was synthesized as a fluorescent probe for β-amyloids, indicating its application in the molecular diagnosis of Alzheimer’s disease (Fa et al., 2015).
Chemical Synthesis and Characterization
Synthesis of Bioactive Compounds : The synthesis of 4-(2’,4’-Difluorobiphenyl-4-yl)-2-methylbutyric acid, related to this compound, was studied for its anti-inflammatory and immunomodulatory effects, highlighting its potential in drug development (Bulej et al., 2005).
HPLC Analysis of Thiols : The use of derivatives of 4-oxobutanoic acid as fluorogenic labeling reagents in HPLC for thiol analysis showcases the compound's utility in advanced analytical techniques (Cavrini et al., 1989).
Properties
IUPAC Name |
4-(4-fluorophenyl)-2-methyl-4-oxobutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO3/c1-7(11(14)15)6-10(13)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDFOTDZVZJTBRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C1=CC=C(C=C1)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70323091 | |
Record name | 4-(4-fluorophenyl)-2-methyl-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70323091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68415-18-9 | |
Record name | 68415-18-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403028 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(4-fluorophenyl)-2-methyl-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70323091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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